Cas no 1803705-13-6 (5-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine
• CAS No: 1803705-13-6
• MF: C₈H₇F₂N₃
• MW: 183.158087968826
• CID: 4847274
• Update Time: 2025-10-29

5-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C8H7F2N3/c9-8(10)7-1-6(3-12)13-4-5(7)2-11/h1,4,8H,2,11H2
• InChI Key： BWHFFHKRHGXQID-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=CC=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 0.4
• Topological Polar Surface Area: 62.7

Additional information on 5-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine

Introduction to 5-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine (CAS No. 1803705-13-6)

5-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine, identified by the CAS number 1803705-13-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic pyridine derivative features a unique structural framework that has garnered considerable attention due to its potential biological activities and synthetic utility. The presence of both an aminomethyl group and a cyano substituent, combined with a difluoromethyl moiety, imparts distinct chemical properties that make it a valuable scaffold for further functionalization and drug development.

The compound's molecular structure, characterized by a nitrogen-rich pyridine core, positions it as a promising candidate for various applications in medicinal chemistry. Recent advancements in the field have highlighted the importance of fluorinated pyridines in the design of bioactive molecules, owing to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. Specifically, the difluoromethyl group is known to enhance lipophilicity and resistance to metabolic degradation, which are critical factors in drug efficacy.

In the context of modern drug discovery, 5-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine has been explored for its potential in developing novel therapeutic agents. Its structural motifs are reminiscent of several bioactive scaffolds that have shown promise in preclinical and clinical studies. For instance, related pyridine derivatives have been investigated for their roles in inhibiting kinases, targeting transcription factors, and modulating receptor interactions. The aminomethyl group provides a versatile handle for further derivatization, enabling the synthesis of libraries of compounds that can be screened for desired pharmacological effects.

Recent research has also demonstrated the utility of this compound in agrochemical applications. Fluorinated pyridines are frequently employed in the development of pesticides and herbicides due to their enhanced bioavailability and environmental stability. The combination of a cyano group and a difluoromethyl substituent in 5-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine suggests potential activity against resistant plant pathogens, making it a candidate for novel crop protection strategies.

The synthesis of 5-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine involves multi-step organic transformations that highlight its synthetic complexity. Key steps typically include nucleophilic substitution reactions, cyanation processes, and fluorination techniques. The introduction of the aminomethyl group often requires careful control to avoid side reactions such as over-alkylation or racemization. Advanced synthetic methodologies, including transition-metal catalysis and flow chemistry, have been employed to improve yield and purity.

The pharmacological profile of this compound is under active investigation. Preliminary studies suggest that derivatives of this scaffold may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The cyano group is known to influence electronic properties and can participate in hydrogen bonding interactions with biological targets. Meanwhile, the difluoromethyl group contributes to steric hindrance and lipophilicity, which can fine-tune binding affinity.

In conclusion, 5-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine (CAS No. 1803705-13-6) represents a structurally intriguing compound with broad applications in pharmaceuticals and agrochemicals. Its unique combination of functional groups offers opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play a significant role in the development of next-generation drugs and crop protection agents.